Cas no 254737-24-1 (Pentanedioic acid, 2-(2-mercapto-1-methylethyl)-)

• Product Name: Pentanedioic acid, 2-(2-mercapto-1-methylethyl)-
• CAS No: 254737-24-1
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 2837948
• PubChem ID: 9837155
• Update Time: 2025-04-21

Pentanedioic acid, 2-(2-mercapto-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-(2-mercapto-1-methylethyl)-
• SCHEMBL5052692
• 254737-24-1
• DTXSID90431561

• Inchi： 1S/C8H14O4S/c1-5(4-13)6(8(11)12)2-3-7(9)10/h5-6,13H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： ODRDBLPMDUBXIN-UHFFFAOYSA-N
• SMILES： SCC(C)C(C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 206.06128010Da
• Monoisotopic Mass: 206.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų